Pentan-1-amine hydroiodide

• CAS No.: 60762-85-8
• Molecular Formula: C5H14IN
• Molecular Weight: 215.08 g/mol
• IUPAC Name: pentan-1-amine;hydroiodide
• InChI: InChI=1S/C5H13N.HI/c1-2-3-4-5-6;/h2-6H2,1H3;1H
• InChI Key: PTESVEOLTLOBIL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN.I

Description

Pentan-1-amine hydroiodide: is an organic compound with the chemical formula C5H14IN . It is also known by other names such as 1-pentanamine hydroiodide and pentylamine hydroiodide . This compound is typically used as a reagent in organic synthesis due to its basic nature and the presence of iodine, which can participate in various chemical reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: Pentan-1-amine hydroiodide can be synthesized by reacting pentan-1-amine with hydroiodic acid . The reaction typically takes place under controlled conditions to ensure the formation of the desired product . The general reaction is as follows:

$$\text{C5H11NH2} + \text{HI} \rightarrow \text{C5H14IN}$$C5H11NH2+HI→C5H14IN

Industrial Production Methods: In an industrial setting, the production of this compound involves the use of large-scale reactors where pentan-1-amine and hydroiodic acid are combined under specific conditions to maximize yield and purity. The product is then purified through crystallization or other separation techniques .

Chemical Reactions Analysis

Types of Reactions: Pentan-1-amine hydroiodide undergoes various types of chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted by other nucleophiles, leading to the formation of different organic compounds.

Oxidation Reactions: The amine group can be oxidized to form corresponding amides or nitriles under specific conditions.

Common Reagents and Conditions:

Substitution Reactions: Common reagents include alkyl halides, which can react with this compound to form substituted amines.

Oxidation Reactions: Reagents such as potassium permanganate or chromium trioxide can be used to oxidize the amine group.

Major Products Formed:

Substituted Amines: Formed through substitution reactions.

Amides and Nitriles: Formed through oxidation reactions.

Scientific Research Applications

Pentan-1-amine hydroiodide has several applications in scientific research, including:

Organic Synthesis: Used as a reagent in the synthesis of various organic compounds.

Catalysis: Acts as a catalyst in certain organic reactions due to its basic nature and the presence of iodine.

Biological Studies: Employed in the study of biological systems where amine compounds play a role.

Material Science: Used in the preparation of materials with specific properties, such as perovskite solar cells.

Mechanism of Action

The mechanism of action of pentan-1-amine hydroiodide involves its ability to act as a nucleophile due to the presence of the amine group. This allows it to participate in various substitution reactions. Additionally, the iodine atom can undergo redox reactions, making the compound versatile in different chemical processes .

Comparison with Similar Compounds

Pentan-1-amine: The parent compound without the hydroiodide component.

Pentylammonium iodide: Another name for pentan-1-amine hydroiodide.

Uniqueness: this compound is unique due to the presence of both the amine group and the iodine atom, which allows it to participate in a wide range of chemical reactions. This dual functionality makes it a valuable reagent in organic synthesis and other scientific applications .